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Compound of Interest

Compound Name: Dimethyl fluoromalonate

Cat. No.: B1301775 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Dimethyl fluoromalonate, tailored for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure a safe

laboratory environment and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
Dimethyl fluoromalonate is a hazardous chemical that requires careful handling. It is harmful

if swallowed, inhaled, or comes into contact with skin.[1][2] The substance is corrosive and can

cause severe skin burns and serious eye damage.[1][2][3] It is also classified as a lachrymator,

meaning it can cause tearing.[4] Upon thermal decomposition, it may release hazardous

substances such as carbon monoxide and hydrogen fluoride.[1]

Adherence to appropriate PPE guidelines is mandatory to ensure personal safety.
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Protection Type Required PPE Specifications and Rationale

Eye & Face Protection
Chemical safety goggles and a

face shield

Must be worn to protect

against splashes, which can

cause serious eye damage.[4]

[5]

Skin & Body Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a lab coat,

and closed-toe safety shoes

Protective gloves are essential

to prevent skin contact, which

can cause severe burns.[1][4]

A lab coat and appropriate

footwear provide an additional

barrier.[5]

Respiratory Protection NIOSH-approved respirator

Required when working

outside of a fume hood or in

areas with inadequate

ventilation to prevent inhalation

of harmful vapors.[4][5]

Chemical and Physical Properties
The following table summarizes key quantitative data for Dimethyl fluoromalonate.

Property Value

Molecular Formula C₅H₇FO₄

Molecular Weight 150.10 g/mol [1][2]

Boiling Point 140.3 ± 20.0 °C at 760 mmHg[1]

Density 1.2 ± 0.1 g/cm³[1]

Flash Point 38.4 ± 16.7 °C[1]

Storage Temperature 2 - 8 °C (Refrigerated)[1]
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This section provides a step-by-step guide for the safe handling of Dimethyl fluoromalonate.

Pre-Handling Preparations
Engineering Controls Verification: Ensure work is conducted in a certified chemical fume

hood.[1] Verify that the emergency safety shower and eyewash station are accessible and

functional.[4]

PPE Inspection: Before use, inspect all PPE for signs of damage or degradation. Ensure

gloves are of the correct material and thickness for chemical resistance.

Spill Kit Availability: Confirm that a spill kit containing a dry chemical absorbent is readily

available in the laboratory.[4]

Step-by-Step Handling Protocol
Don PPE: Put on all required personal protective equipment as detailed in the table above.

Chemical Transport: Transport the chemical in a secondary, sealed, and shatterproof

container from its storage location to the fume hood.

Grounding: To prevent static discharge, especially when transferring quantities, ensure

proper grounding procedures are followed.[4] Use only non-sparking tools.[4]

Dispensing: Carefully dispense the required amount of Dimethyl fluoromalonate. Keep the

container closed when not in use to prevent exposure to moisture and atmospheric

contaminants.[4]

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,

even if gloves were worn.[4]

Disposal Plan
Proper disposal of Dimethyl fluoromalonate and associated contaminated materials is critical

to prevent environmental contamination and ensure safety.

Disposal of Unused Chemical
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Waste Classification: Unused or waste Dimethyl fluoromalonate is considered hazardous

waste.

Containment: Store waste chemical in its original or a compatible, properly labeled, and

sealed container.

Collection: Arrange for disposal through a licensed hazardous waste collector. The

recommended disposal method is incineration in an authorized facility equipped with an

afterburner and a flue gas scrubber.[4]

Disposal of Contaminated Materials
PPE Disposal: Used gloves, disposable lab coats, and other contaminated PPE must be

disposed of as hazardous waste. Place them in a designated, sealed waste container

immediately after use.

Labware: Reusable glassware and equipment must be decontaminated. Rinse with a

suitable solvent (e.g., ethanol or acetone) in the fume hood. The rinsate must be collected

and disposed of as hazardous chemical waste.

Spill Materials: Any absorbent material used to clean up spills should be placed in a sealed

container, labeled as hazardous waste, and disposed of accordingly.[4]

Safe Handling Workflow
The following diagram illustrates the logical flow for safely handling Dimethyl fluoromalonate,

from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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